N-(2-methoxyphenethyl)-2-(5-methyl-3-(morpholine-4-carbonyl)-1H-pyrazol-1-yl)acetamide

• IUPAC Name: N-[2-(2-methoxyphenyl)ethyl]-2-[5-methyl-3-(morpholine-4-carbonyl)pyrazol-1-yl]acetamide
• InChI: InChI=1S/C20H26N4O4/c1-15-13-17(20(26)23-9-11-28-12-10-23)22-24(15)14-19(25)21-8-7-16-5-3-4-6-18(16)27-2/h3-6,13H,7-12,14H2,1-2H3,(H,21,25)
• InChI Key: CAUDIRYFQRZQBT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1CC(=O)NCCC2=CC=CC=C2OC)C(=O)N3CCOCC3
• Molecular Formula: C20H26N4O4
• Molecular Weight: 386.4 g/mol

Description

N-(2-methoxyphenethyl)-2-(5-methyl-3-(morpholine-4-carbonyl)-1H-pyrazol-1-yl)acetamide is a useful research compound. Its molecular formula is C20H26N4O4 and its molecular weight is 386.452. The purity is usually 95%.
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Scientific Research Applications

Coordination Complexes and Structural Analysis

• Development of Metal Coordination Complexes : Research by Chkirate et al. (2019) on pyrazole-acetamide derivatives has led to the synthesis and characterization of novel Co(II) and Cu(II) coordination complexes. These complexes exhibit significant antioxidant activity, attributed to the structural arrangement facilitated by hydrogen bonding, which influences the self-assembly process of these compounds (Chkirate et al., 2019).

• Crystal Structure Elucidation : Galushchinskiy et al. (2017) reported on the crystal structures of two acetamides, highlighting the role of morpholine and methoxyphenyl groups in defining the structural characteristics of these compounds. The study provides insights into the molecular arrangement and potential interactions of similar compounds (Galushchinskiy et al., 2017).

Biological Activities and Applications

• Neuroprotective Effects and Enzyme Inhibition : Sameem et al. (2017) synthesized novel pyrano[3,2-c]chromene derivatives bearing morpholine/phenylpiperazine moiety, which exhibited significant acetylcholinesterase inhibitory activity. These findings suggest potential applications in treating neurodegenerative diseases, such as Alzheimer's, by modulating enzyme activity involved in neurotransmitter degradation (Sameem et al., 2017).

• Anticancer Activity : Al-Sanea et al. (2020) designed and synthesized derivatives of 2-[3-phenyl-4-(pyrimidin-4-yl)-1H-pyrazol-1-yl]acetamide, demonstrating cytotoxic activity against various cancer cell lines. This research underscores the compound's potential as a scaffold for developing new anticancer agents (Al-Sanea et al., 2020).